molecular formula C21H14ClN3O2S B2617357 5-[[6-(7-Chloro-1-benzothiophen-2-yl)indol-1-yl]methyl]-1H-pyrazole-3-carboxylic acid CAS No. 2395867-03-3

5-[[6-(7-Chloro-1-benzothiophen-2-yl)indol-1-yl]methyl]-1H-pyrazole-3-carboxylic acid

Cat. No. B2617357
CAS RN: 2395867-03-3
M. Wt: 407.87
InChI Key: YGJVVGJDTMKYJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound “5-[[6-(7-Chloro-1-benzothiophen-2-yl)indol-1-yl]methyl]-1H-pyrazole-3-carboxylic acid” is a complex organic molecule. It contains an indole core, which is a significant heterocyclic system found in natural products and drugs . Indole derivatives have been found to play a main role in cell biology and have attracted increasing attention for their potential in treating various disorders .


Molecular Structure Analysis

The molecular formula of the compound is C21H14ClN3O2S . The structure includes a benzothiophenyl group, an indolyl group, and a pyrazole group, all connected by methylene bridges .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 407.873 . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.

Scientific Research Applications

Therapeutic Potential

This compound is a part of the imidazole containing compounds which have a broad range of chemical and biological properties . They are known for their therapeutic potential and are used in the development of new drugs .

Anti-Inflammatory and Analgesic Activities

Some derivatives of this compound have significant anti-inflammatory and analgesic activities . They are used in the treatment of inflammation and pain .

Ulcerogenic Activity

These compounds have low ulcerogenic and irritative action on the gastrointestinal mucosa, in comparison with standard drugs . This makes them a safer alternative for long-term use .

Lipid Peroxidation Activities

They also have lipid peroxidation activities . This means they can prevent or slow down the oxidative degradation of lipids, a process that can lead to cell damage .

D-Amino Acid Oxidase Inhibitor

3-Methylpyrazole-5-carboxylic acid, a related compound, is a potent and selective D-amino acid oxidase (DAO) inhibitor . It protects DAO cells from oxidative stress induced by D-Serine .

Prevention of Formalin-Induced Tonic Pain

3-Methylpyrazole-5-carboxylic acid specifically prevents formalin-induced tonic pain . This suggests potential applications in pain management .

Antibacterial Properties

The pyrazole scaffold, which is present in this compound, is known for its antibacterial properties . This makes it useful in the development of new antibacterial drugs .

Anti-Cancer Properties

The pyrazole scaffold also has anti-cancer properties . This suggests potential applications in cancer treatment .

properties

IUPAC Name

5-[[6-(7-chloro-1-benzothiophen-2-yl)indol-1-yl]methyl]-1H-pyrazole-3-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H14ClN3O2S/c22-16-3-1-2-14-9-19(28-20(14)16)13-5-4-12-6-7-25(18(12)8-13)11-15-10-17(21(26)27)24-23-15/h1-10H,11H2,(H,23,24)(H,26,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YGJVVGJDTMKYJP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C(=C1)Cl)SC(=C2)C3=CC4=C(C=C3)C=CN4CC5=CC(=NN5)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H14ClN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-[[6-(7-Chloro-1-benzothiophen-2-yl)indol-1-yl]methyl]-1H-pyrazole-3-carboxylic acid

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